N-[2-(3-methoxyphenyl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(3-methoxyphenyl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H22N2O4 and its molecular weight is 342.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cancer Research and Epigenetic Remodeling
Nicotinamide N-methyltransferase (NNMT) overexpression in various cancers has been shown to contribute to tumorigenesis through epigenetic remodeling. NNMT affects the methylation potential in cancer cells, leading to an altered epigenetic state that includes hypomethylated histones and heightened expression of pro-tumorigenic gene products. This indicates a direct link between metabolic enzyme deregulation and changes in the methylation landscape of cancer cells, highlighting the potential of targeting NNMT in cancer therapy (Ulanovskaya et al., 2013).
Herbicidal Activity and Plant Protection
Nicotinic acid derivatives, including those similar to N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide, have shown promising herbicidal activity against various plant species. These compounds, through structural modifications, exhibit significant potency against monocotyledonous weeds, offering a new avenue for developing eco-friendly herbicides based on natural-product inspiration (Chen Yu et al., 2021).
Modulating Enzyme Activity
Research on the structural basis of substrate recognition in human nicotinamide N-methyltransferase (NNMT) sheds light on how NNMT catalyzes the N-methylation of nicotinamide and other analogues. Understanding these mechanisms can lead to the development of inhibitors or activators that could modulate NNMT activity, which is implicated in various metabolic pathways and diseases, including cancer (Peng et al., 2011).
Potential in Metabolic Disorders Treatment
NNMT plays a crucial role in regulating metabolic pathways, and its inhibition or modulation could offer new therapeutic approaches for treating metabolic disorders. Small molecule inhibitors of NNMT have shown promise in driving insulin sensitization, glucose modulation, and body weight reduction in animal models of metabolic diseases. This indicates the potential of nicotinamide derivatives in developing treatments for obesity and type-2 diabetes (Kannt et al., 2018).
Properties
IUPAC Name |
N-[2-(3-methoxyphenyl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-23-15-5-2-4-14(12-15)7-10-20-18(22)17-6-3-9-21-19(17)25-16-8-11-24-13-16/h2-6,9,12,16H,7-8,10-11,13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGLHHMMZGARZPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCNC(=O)C2=C(N=CC=C2)OC3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.